Cas no 237384-43-9 (ETHANONE,2-BROMO-1-(2-CHLORO-3-PYRIDINYL)-)

• Product Name: ETHANONE,2-BROMO-1-(2-CHLORO-3-PYRIDINYL)-
• CAS No: 237384-43-9
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• CID: 1011488
• PubChem ID: 18537411
• Update Time: 2025-10-12

ETHANONE,2-BROMO-1-(2-CHLORO-3-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• ETHANONE,2-BROMO-1-(2-CHLORO-3-PYRIDINYL)-
• 2-Bromo-1-(2-chloropyridin-3-yl)ethanone
• 2-Bromo-1-(2-chloro-3-pyridinyl)ethanone
• 237384-43-9
• SCHEMBL218606
• 2-BROMO-1-(2-CHLOROPYRIDIN-3-YL)ETHAN-1-ONE
• DB-163837
• F10492
• AB69728
• CS-0449884

• MDL： MFCD13190086
• Inchi： 1S/C7H5BrClNO/c8-4-6(11)5-2-1-3-10-7(5)9/h1-3H,4H2
• InChI Key： CDPOPLQSBPBLCR-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=NC=CC=1)Cl)=O

Computed Properties

• Exact Mass: 232.92430g/mol
• Monoisotopic Mass: 232.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Additional information on ETHANONE,2-BROMO-1-(2-CHLORO-3-PYRIDINYL)-

Ethanone, 2-bromo-1-(2-chloro-3-pyridinyl): A Comprehensive Overview

Ethanone, 2-bromo-1-(2-chloro-3-pyridinyl), also known by its CAS number 237384-43-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer distinct electronic and steric properties. The pyridine ring serves as a versatile platform for various chemical modifications, making it a valuable building block in the synthesis of complex molecules.

The synthesis of ethanone, 2-bromo-1-(2-chloro-3-pyridinyl) involves a series of carefully designed reactions to achieve the desired substitution pattern on the pyridine ring. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such compounds, reducing reaction times and improving yields. The bromine and chlorine substituents play crucial roles in modulating the electronic properties of the molecule, which is essential for its applications in diverse chemical systems.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery programs. The pyridine ring with halogen substituents is known to enhance bioavailability and pharmacokinetic properties of drug candidates. Researchers have explored its potential in developing new therapies targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, ethanone, 2-bromo-1-(2-chloro-3-pyridinyl) has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for creating materials with tailored mechanical and thermal properties.

Recent studies have also highlighted the potential of this compound in agricultural chemistry, where it has been investigated as a component in pest control agents. The halogen substituents contribute to its effectiveness as a bioactive agent, offering a novel approach to sustainable pest management.

The structural versatility of ethanone, 2-bromo-1-(2-chloro-3-pyridinyl) continues to drive innovative research across multiple disciplines. Its ability to participate in various chemical reactions and its compatibility with modern synthetic techniques make it an invaluable tool for chemists and material scientists alike.

In conclusion, ethanone, 2-bromo-1-(2-chloro-3-pyridinyl) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and agricultural chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in the chemical community.